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Compound of Interest

Compound Name: Afzelechin 3-O-xyloside

Cat. No.: B15595825

Afzelechin 3-O-xyloside: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Afzelechin 3-O-xyloside, a naturally occurring flavonoid glycoside, has garnered interest
within the scientific community for its potential therapeutic applications. This technical guide
provides a detailed overview of its core chemical properties, including its CAS number and
molecular formula. It further delves into established experimental protocols for the isolation,
purification, and characterization of similar flavonoid glycosides. While specific research on the
signaling pathways of Afzelechin 3-O-xyloside is nascent, this document explores the well-
documented anti-inflammatory and antioxidant mechanisms of its aglycone, (+)-afzelechin,
providing a foundational understanding for future research.

Core Compound Identification

A clear and unambiguous identification of Afzelechin 3-O-xyloside is paramount for any
research endeavor. The fundamental chemical identifiers for this compound are summarized in
the table below.
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Property Value
CAS Number 512781-45-2
Molecular Formula C20H2209

Table 1: Core Identification of Afzelechin 3-O-xyloside

Experimental Protocols

While specific protocols for the isolation and analysis of Afzelechin 3-O-xyloside are not
extensively detailed in publicly available literature, established methodologies for related
flavonoid glycosides provide a robust framework for its study.

Isolation and Purification of Flavonoid Glycosides

The isolation of Afzelechin 3-O-xyloside, sourced from the barks of Cassipourea gerrardii,
can be achieved through a multi-step chromatographic process. A general workflow is outlined

below.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15595825?utm_src=pdf-body
https://www.benchchem.com/product/b15595825?utm_src=pdf-body
https://www.benchchem.com/product/b15595825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dried Plant Material (Cassipourea gerrardii bark)

Solvent Extraction
(e.g., Methanol/Ethanol)

rude Extract

Liquid-Liquid Partitioning
(e.g., Ethyl Acetate)

nriched Fraction

Column Chromatography
(Silica Gel)

Partially Purified Fractions

Preparative HPLC

Click to download full resolution via product page

Caption: Postulated inhibitory effect of afzelechin on the NF-kB signaling pathway.

In inflammatory conditions induced by stimuli like LPS, the IKK complex is activated, leading to
the phosphorylation and subsequent degradation of the inhibitory protein IkBa. This allows the

NF-kB dimer to translocate to the nucleus and initiate the transcription of pro-inflammatory
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genes. Research on (+)-afzelechin suggests that it can inhibit the phosphorylation of IKK and
the degradation of IkBa, thereby preventing NF-kB activation and reducing the expression of
inflammatory mediators. [1][2]

Activation of the Nrf2 Antioxidant Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates
the expression of antioxidant and cytoprotective genes.

Afzelechin

Nrf2 Nuclear
Translocation

Binding to Antioxidant
Response Element (ARE)

Click to download full resolution via product page
Caption: Postulated activation of the Nrf2 antioxidant pathway by afzelechin.

Studies have indicated that (+)-afzelechin can promote the nuclear translocation of Nrf2. [1]
[2]Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter
regions of its target genes, leading to the increased expression of antioxidant enzymes such as
heme oxygenase-1 (HO-1). This enhances the cell's capacity to counteract oxidative stress,
which is often associated with inflammation.

Conclusion and Future Directions
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Afzelechin 3-O-xyloside represents a promising natural product with potential therapeutic
value. While its fundamental chemical properties are established, further research is required to
fully elucidate its biological activities and mechanisms of action. Future studies should focus
on:

» Developing and publishing detailed protocols for the efficient isolation and purification of
Afzelechin 3-O-xyloside.

o Conducting comprehensive spectroscopic analysis to provide a complete and publicly
available dataset (1H NMR, 13C NMR, HR-MS).

 Investigating the specific signaling pathways modulated by Afzelechin 3-O-xyloside,
particularly in comparison to its aglycone, to understand the role of the xyloside moiety.

o Performing in vivo studies to evaluate the efficacy and safety of Afzelechin 3-O-xyloside in
relevant disease models.

This technical guide serves as a foundational resource for researchers and drug development
professionals, providing the necessary information to embark on further investigation into this
intriguing flavonoid glycoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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